Cas no 400751-63-5 (3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile)

• Product Name: 3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile
• CAS No: 400751-63-5
• MF: C₁₄H₉F₃N₂S
• MW: 294.294872045517
• MDL: MFCD03001303
• CID: 1514952
• PubChem ID: 2783092
• Update Time: 2025-11-02

3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzonitrile
• 3-AMINO-4-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL) BENZENECARBONITRILE
• 3-AMINO-4-{[3-(TRIFLUOROMETHYL)PHENYL]SULFANYL} BENZENECARBONITRILE
• 3-Amino-4-{[3-(trifluoromethyl)phenyl]-sulfanyl}benzenecarbonitrile
• 9R-0284
• 3-Amino-4-{[3-(trifluoromethyl)phenyl]thio}benzonitrile
• MFCD03001303
• 400751-63-5
• 3-Amino-4-((3-(trifluoromethyl)phenyl)thio)benzonitrile
• 3-Amino-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzenecarbonitrile
• SB82602
• AKOS005071325
• 3-amino-4-[3-(trifluoromethyl)phenyl]sulfanylbenzonitrile
• CS-0323269
• 3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile

• MDL： MFCD03001303
• Inchi： 1S/C14H9F3N2S/c15-14(16,17)10-2-1-3-11(7-10)20-13-5-4-9(8-18)6-12(13)19/h1-7H,19H2
• InChI Key： OOBUSBNDDQZYRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1N)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 294.04385396g/mol
• Monoisotopic Mass: 294.04385396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Melting Point: 149-151°C

3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile

Comprehensive Overview of 3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile (CAS No. 400751-63-5)

3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile (CAS No. 400751-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a trifluoromethylphenyl-sulfanyl group and a benzenecarbonitrile core, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and functional materials due to its electron-withdrawing and lipophilic properties.

The compound's CAS No. 400751-63-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. One of the key reasons for its popularity is its role in the development of small-molecule inhibitors and fluorescent probes. The 3-(trifluoromethyl)phenyl-sulfanyl moiety enhances metabolic stability, a critical factor in drug design, while the benzenecarbonitrile group offers versatility in further functionalization. This dual functionality aligns with current trends in precision medicine and sustainable chemistry, addressing the growing demand for efficient and environmentally friendly synthetic routes.

In the context of AI-driven drug discovery, 3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile has emerged as a candidate for virtual screening and molecular docking studies. Its structural features are compatible with machine learning algorithms used to predict binding affinities and pharmacokinetic properties. This synergy between computational and experimental approaches highlights the compound's potential to accelerate the identification of novel therapeutics for diseases such as cancer and neurodegenerative disorders.

Another area of interest is the compound's application in organic electronics. The trifluoromethyl group contributes to electron-deficient character, making it suitable for use in n-type semiconductors and OLED materials. As the demand for flexible and energy-efficient devices grows, researchers are exploring derivatives of CAS No. 400751-63-5 to enhance charge transport properties and device performance. This aligns with global efforts to advance renewable energy technologies and reduce electronic waste.

From a synthetic perspective, the preparation of 3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile involves multi-step reactions, often employing palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are widely discussed in academic literature and patent filings, underscoring the compound's commercial and scientific value. Optimizing these synthetic routes is a focal point for chemists aiming to improve yields and reduce environmental impact, resonating with the principles of green chemistry.

In summary, 3-Amino-4-{3-(trifluoromethyl)phenyl-sulfanyl}benzenecarbonitrile (CAS No. 400751-63-5) represents a versatile and high-value compound with broad applications in cutting-edge research. Its integration into drug discovery, materials science, and sustainable technologies positions it as a key player in addressing contemporary scientific challenges. As innovation continues to drive demand for specialized chemicals, this compound is poised to remain at the forefront of interdisciplinary advancements.